N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide

• CAS RN: 117345-88-7
• Molecular Formula: C25H29I2N3
• Molecular Weight: 625.3 g/mol
• IUPAC Name: trimethyl-[6-phenyl-3-(trimethylazaniumyl)phenanthridin-8-yl]azanium;diiodide
• InChI: InChI=1S/C25H29N3.2HI/c1-27(2,3)19-12-14-21-22-15-13-20(28(4,5)6)17-24(22)26-25(23(21)16-19)18-10-8-7-9-11-18;;/h7-17H,1-6H3;2*1H/q+2;;/p-2
• InChI Key: UOKNTNXWHGZPQS-UHFFFAOYSA-L
• SMILES: C[N+](C)(C)C1=CC2=C(N=C3C=C(C=CC3=C2C=C1)[N+](C)(C)C)C4=CC=CC=C4.[I-].[I-]
• synonyms: 6-phenylphenanthridine-3,8-bis(trimethylammonium iodide); compound 76-805

Description

N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide, commonly known as hexamethylphosphoramide (HMPA), is a polar aprotic solvent that is widely used in scientific research. It has a unique structure that makes it a highly effective solvent for a variety of chemical reactions.

Mechanism Of Action

The unique structure of N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide makes it a highly effective solvent for a variety of chemical reactions. It has a polar, aprotic nature, which allows it to dissolve a wide range of organic and inorganic compounds. N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide has also been shown to act as a Lewis base, which can enhance the reactivity of certain chemical reactions.

Biochemical And Physiological Effects

While N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide is a highly effective solvent, it is also known to have some biochemical and physiological effects. It has been shown to have a toxic effect on some biological systems, including liver cells and lymphocytes. N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide has also been shown to have a mutagenic effect on some bacterial strains.

Advantages And Limitations For Lab Experiments

One of the main advantages of N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide is its versatility as a solvent. It is highly effective in a wide range of chemical reactions and can be used for the synthesis of a variety of organic compounds. However, N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide is also known to have some limitations. It can be difficult to remove from reaction mixtures, and it has been shown to have a toxic effect on some biological systems.

Future Directions

There are several areas of future research that could be explored with regards to N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide. One potential area of interest is the development of new synthetic methods for N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide that are more efficient and environmentally friendly. Another area of interest is the investigation of the toxic effects of N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide on biological systems, and the development of new methods for mitigating these effects. Finally, there is also potential for the development of new applications for N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide in fields such as medicine and materials science.

Synthesis Methods

N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide is typically synthesized by reacting phosphorus trichloride with dimethylamine in the presence of a catalyst, followed by reaction with phenanthrene in the presence of a base. The resulting product is then treated with iodine to form the diiodide salt.

Scientific Research Applications

N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide is a versatile solvent that is widely used in scientific research, particularly in organic chemistry. It is commonly used as a reaction medium for a variety of chemical reactions, including nucleophilic substitution, elimination, and addition reactions. N,N,N,N',N',N'-Hexamethyl-6-phenyl-3,8-phenanthridinediaminium diiodide has also been used as a solvent for the synthesis of a variety of organic compounds, including peptides, nucleotides, and carbohydrates.